4-(2-methyl-1,3-oxazol-4-yl)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzene-1-sulfonamide

• IUPAC Name: 4-(2-methyl-1,3-oxazol-4-yl)-N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C22H22N4O3S/c1-16-25-21(15-29-16)18-7-9-20(10-8-18)30(27,28)24-14-11-17-3-5-19(6-4-17)22-12-13-23-26(22)2/h3-10,12-13,15,24H,11,14H2,1-2H3
• InChI Key: CXEOHOVNEMPGPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC=C(C=C2)S(=O)(=O)NCCC3=CC=C(C=C3)C4=CC=NN4C
• Molecular Formula: C22H22N4O3S
• Molecular Weight: 422.5 g/mol

Description

The compound contains several functional groups including an oxazole ring, a pyrazole ring, and a sulfonamide group. Oxazole is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom. Pyrazole is a five-membered ring containing two nitrogen atoms. Sulfonamides are compounds containing a sulfonic acid functional group that is directly connected to an amine group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxazole and pyrazole rings, along with the sulfonamide group. These groups could potentially participate in a variety of chemical reactions.

Chemical Reactions Analysis

Oxazole and pyrazole rings are known to participate in a variety of chemical reactions. The reactivity of these rings can be influenced by the presence of substituents on the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in the molecule. For example, the presence of the sulfonamide group could potentially make the compound more polar and increase its solubility in water.

Scientific Research Applications

Antimicrobial Activity

Oxazole derivatives have demonstrated significant antimicrobial properties. . Investigating the specific antibacterial effects of our compound could provide valuable insights.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some sulfonamides are used as antibiotics, where they inhibit the growth of bacteria by interfering with the synthesis of folic acid.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields such as medicine or materials science. Further studies could also investigate the synthesis and properties of related compounds.